![molecular formula C18H20N4O3 B5637891 1-cyclopropyl-6-oxo-N-[(5-phenyl-1,2,4-oxadiazol-3-yl)methyl]-3-piperidinecarboxamide](/img/structure/B5637891.png)
1-cyclopropyl-6-oxo-N-[(5-phenyl-1,2,4-oxadiazol-3-yl)methyl]-3-piperidinecarboxamide
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Overview
Description
Synthesis Analysis
The synthesis of compounds related to the given chemical structure often involves multi-step chemical reactions, starting from basic building blocks to achieve the desired complex molecules. For example, Patel and Patel (2010) describe a synthesis process involving the formation of Schiff bases and thiazolidinone derivatives from 1-cyclopropyl-6-fluoro-7-[4-(2,3-dichlorophenyl)piperazin-1-yl]-4-quinolone, showcasing a method that could potentially be adapted for synthesizing the compound of interest (Patel & Patel, 2010).
Molecular Structure Analysis
The analysis of molecular structures often involves crystallography and computational modeling. Thimmegowda et al. (2009) have conducted crystal structure studies on a novel bioactive heterocycle, which highlights the importance of understanding the three-dimensional arrangement of atoms within a molecule to predict its reactivity and interaction with biological targets (Thimmegowda et al., 2009).
Chemical Reactions and Properties
Chemical reactions and properties of such compounds often involve their interaction with other chemicals, leading to various outcomes. For instance, the study by Mella, Fasani, and Albini (2001) on the photochemistry of 1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-7-(piperazin-1-yl)quinoline-3-carboxylic acid in aqueous solutions provides insight into how structural analogs might behave under specific conditions, such as light exposure (Mella et al., 2001).
properties
IUPAC Name |
1-cyclopropyl-6-oxo-N-[(5-phenyl-1,2,4-oxadiazol-3-yl)methyl]piperidine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N4O3/c23-16-9-6-13(11-22(16)14-7-8-14)17(24)19-10-15-20-18(25-21-15)12-4-2-1-3-5-12/h1-5,13-14H,6-11H2,(H,19,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DKWXLAJEBYREFO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1N2CC(CCC2=O)C(=O)NCC3=NOC(=N3)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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